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Compound of Interest

D-Erythro-sphingosyl
Compound Name:
phosphoinositol

Cat. No.: B3183224

For researchers, scientists, and drug development professionals utilizing D-Erythro-
sphingosyl phosphoinositol, adherence to stringent safety and disposal procedures is
paramount to ensure a safe laboratory environment and regulatory compliance. This document
provides immediate, essential guidance on the operational handling and proper disposal of this
sphingolipid.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of D-Erythro-
sphingosyl phosphoinositol is the foundation of its safe handling. The following table
summarizes key quantitative data for this compound.

Property Value Source
CAS Number 799812-72-9 N/A
Molecular Formula C24H4sNO10P N/A
Formula Weight 541.612 g/mol N/A
Storage Temperature -20°C N/A

Proper Disposal Procedures
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The disposal of D-Erythro-sphingosyl phosphoinositol and its associated waste must be
conducted in a manner that mitigates environmental contamination and adheres to institutional
and governmental regulations. As a member of the sphingolipid class of compounds, it is
crucial to follow established protocols for chemical waste.

Step-by-Step Disposal Guidance:
o Waste Identification and Segregation:

o All materials contaminated with D-Erythro-sphingosyl phosphoinositol, including
unused product, solutions, contaminated personal protective equipment (PPE), and
labware, must be treated as chemical waste.

o Segregate this waste from general laboratory trash and other chemical waste streams to
prevent cross-contamination and unforeseen chemical reactions.

e Containerization:

o Collect all D-Erythro-sphingosyl phosphoinositol waste in a designated, leak-proof,
and clearly labeled container.

o The container label should prominently display the full chemical name, "D-Erythro-
sphingosyl phosphoinositol,” and appropriate hazard warnings.

e Consultation and Compliance:

o It is mandatory for chemical waste generators to ascertain if a discarded chemical is
classified as hazardous waste.[1]

o Always consult and adhere to local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal procedures.[1]

» Arrangement for Professional Disposal:

o Do not discharge D-Erythro-sphingosyl phosphoinositol waste into drains or dispose of
it with regular refuse.
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o The final step is to arrange for the collection and disposal of the container by an approved
and licensed waste disposal contractor.

Experimental Handling and Storage

While specific experimental protocols for D-Erythro-sphingosyl phosphoinositol are not
widely published, general best practices for handling and storing sphingolipids should be
strictly followed to maintain the integrity of the compound and ensure researcher safety.

Storage:

» Store D-Erythro-sphingosyl phosphoinositol in a tightly sealed container at its
recommended storage temperature of -20°C.

¢ As lipids are susceptible to autoxidation, it is good practice to handle them under an inert
atmosphere where possible and avoid prolonged exposure to air and light.

Handling:

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a
lab coat, and chemical-resistant gloves, when handling D-Erythro-sphingosyl
phosphoinositol.

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk
of inhalation.

« Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water and seek medical attention if irritation persists.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of D-Erythro-
sphingosyl phosphoinositol.
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D-Erythro-sphingosyl phosphoinositol Disposal Workflow
Step 1: Identify & Segregate Waste
(Unused product, contaminated PPE, labware)

:

[ Step 2: Collect in Labeled, Leak-Proof Container
(L S)

abel with full chemical name and hazard warning

) Step 3. C_onsult Regulations - Do NOT Dispose in Sink or General Trash
(Local, regional, and national hazardous waste guidelines)

[ Step 4: Arrange for Professional Disposal
(

Contact approved waste disposal contractor)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of D-Erythro-sphingosyl phosphoinositol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Essential Safety and Disposal Protocols for D-Erythro-
sphingosyl phosphoinositol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183224#d-erythro-sphingosyl-phosphoinositol-
proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3183224?utm_src=pdf-body-img
https://www.benchchem.com/product/b3183224?utm_src=pdf-body
https://www.benchchem.com/product/b3183224?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC328520010&productDescription=SPHINGOSINE+1-PHOSPHATE+1MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3183224#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b3183224#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b3183224#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/product/b3183224#d-erythro-sphingosyl-phosphoinositol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3183224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

